Cas no 1305325-21-6 ((2S)-4,4-difluoro-1-methylpyrrolidine-2-carboxylic acid)

• Product Name: (2S)-4,4-difluoro-1-methylpyrrolidine-2-carboxylic acid
• CAS No: 1305325-21-6
• MF: C₆H₉F₂NO₂
• MW: 165.13796877861
• CID: 5099162
• PubChem ID: 67317569
• Update Time: 2026-03-03

(2S)-4,4-difluoro-1-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-4,4-difluoro-1-methylpyrrolidine-2-carboxylic acid
• (2S)-4,4-difluoro-1-methylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C6H9F2NO2/c1-9-3-6(7,8)2-4(9)5(10)11/h4H,2-3H2,1H3,(H,10,11)/t4-/m0/s1
• InChI Key： CWWIFJQKJYXFQK-BYPYZUCNSA-N
• SMILES： N1(C)CC(F)(F)C[C@H]1C(O)=O

Computed Properties

• Exact Mass: 165.06013485g/mol
• Monoisotopic Mass: 165.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives